Cas no 1416367-38-8 (N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine)

• Product Name: N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine
• CAS No: 1416367-38-8
• MF: C₁₁H₁₉BN₂O₂S
• MW: 254.156761407852
• MDL: MFCD13182296
• CID: 4699027
• PubChem ID: 66521348
• Update Time: 2025-06-08

N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(DIMETHYLAMINO)THIAZOLE-5-BORONIC ACID PINACOL ESTER
• N,N-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIAZOL-2-AMINE
• EOS137
• FCH2810604
• MB13320
• N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine

• MDL： MFCD13182296
• Inchi： 1S/C11H19BN2O2S/c1-10(2)11(3,4)16-12(15-10)8-7-13-9(17-8)14(5)6/h7H,1-6H3
• InChI Key： MPCRUDGWMMVKEG-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 62.8

Additional information on N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine

Research Brief on N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine (CAS: 1416367-38-8) in Chemical Biology and Pharmaceutical Applications

The compound N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine (CAS: 1416367-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its thiazole core and pinacol boronate ester functionality, serves as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and targeted therapeutics. Recent studies highlight its role in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules with enhanced pharmacological properties.

Recent advancements in 2023 have demonstrated the compound's utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. A study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) utilized this boronate ester as a key building block to develop potent and selective BTK inhibitors with improved metabolic stability. The researchers employed a structure-activity relationship (SAR) approach, modifying the thiazole-amine moiety to optimize binding affinity and pharmacokinetic profiles. The resulting compounds exhibited nanomolar inhibitory activity against BTK, with promising in vivo efficacy in autoimmune disease models.

In the context of cancer therapeutics, the compound has been investigated as a precursor for proteolysis-targeting chimeras (PROTACs). A 2024 Nature Chemical Biology publication (DOI: 10.1038/s41589-024-01580-x) reported its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The boronic acid functionality facilitated conjugation with E3 ligase ligands, while the thiazole amine provided a handle for target protein binding. This dual functionality enabled the development of selective degraders for previously undruggable targets, expanding the scope of targeted protein degradation strategies.

From a chemical biology perspective, the compound's unique properties have enabled innovative applications in bioorthogonal chemistry. Research published in ACS Chemical Biology (DOI: 10.1021/acschembio.3c00678) demonstrated its use as a fluorogenic probe for live-cell imaging of reactive oxygen species. The boronate ester serves as a responsive switch, undergoing oxidative cleavage to release a fluorescent thiazole derivative, allowing real-time monitoring of cellular oxidative stress with high spatiotemporal resolution.

Ongoing clinical investigations have further validated the pharmaceutical relevance of this compound. Phase I clinical trials (NCT05891237) are currently evaluating a derivative as a potential treatment for B-cell malignancies, with preliminary data showing favorable safety profiles and early signs of efficacy. The compound's modular synthetic accessibility and tunable physicochemical properties continue to drive innovation across multiple therapeutic areas, positioning it as a valuable scaffold in modern drug discovery pipelines.